ethyl 4-{3-[4-(4-nitrophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate

• IUPAC Name: ethyl 4-[3-[4-(4-nitrophenyl)piperazin-1-yl]-2,5-dioxopyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C23H24N4O6/c1-2-33-23(30)16-3-5-18(6-4-16)26-21(28)15-20(22(26)29)25-13-11-24(12-14-25)17-7-9-19(10-8-17)27(31)32/h3-10,20H,2,11-15H2,1H3
• InChI Key: XOVKNOZHFZWNIW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H24N4O6
• Molecular Weight: 452.5 g/mol

Description

Ethyl 4-{3-[4-(4-nitrophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 4-{3-[4-(4-nitrophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate involves the inhibition of certain enzymes and pathways that are involved in the progression of various diseases. It has been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. It has also been shown to inhibit the activity of phosphodiesterase, which is involved in the regulation of cyclic nucleotides.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and modulate the immune response. It has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ethyl 4-{3-[4-(4-nitrophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate in lab experiments is its specificity towards certain enzymes and pathways, which allows for targeted inhibition. However, one of the limitations is its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of ethyl 4-{3-[4-(4-nitrophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate. One direction is the development of more efficient synthesis methods to improve yield and reduce cost. Another direction is the exploration of its potential use in combination therapy for various diseases. Further studies are also needed to determine its safety and efficacy in vivo and in clinical trials. Additionally, the potential for its use as a diagnostic tool for various diseases should be explored.
In conclusion, this compound is a chemical compound with significant potential for various applications in scientific research. Its specificity towards certain enzymes and pathways, as well as its promising results in the treatment of cancer, neurological disorders, and infectious diseases, make it a promising compound for future studies. However, further studies are needed to determine its safety and efficacy in vivo and in clinical trials.

Synthesis Methods

The synthesis of ethyl 4-{3-[4-(4-nitrophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate involves the reaction of 4-nitrobenzoyl chloride with ethyl 4-aminobenzoate in the presence of triethylamine. The resulting intermediate is then reacted with 1-(4-piperazinyl)-2,5-dioxopyrrolidine to yield the final product.

Scientific Research Applications

Ethyl 4-{3-[4-(4-nitrophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoate has been extensively studied for its potential applications in various fields. It has shown promising results in the treatment of cancer, neurological disorders, and infectious diseases. It has also been studied for its potential use as a diagnostic tool for various diseases.